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Compound of Interest

Compound Name: Chlorine-38

Cat. No.: B1222470

A Clarification on the Use of Chlorine-38 versus Chlorine-36

Initial research into the use of Chlorine-38 for groundwater dating reveals that this isotope is
not suitable for such applications. The primary reason is its extremely short half-life of
approximately 37.2 minutes.[1][2] This rapid decay means that any Chlorine-38 present in
groundwater would diminish to undetectable levels within a matter of hours, rendering it
unusable for dating water bodies that are typically years, centuries, or even millennia old.

The scientifically established and widely utilized chlorine radioisotope for groundwater dating is
Chlorine-36 (3°Cl).[3][4][5] With a long half-life of 301,000 years, Chlorine-36 is well-suited for
determining the residence time of old groundwater and serves as a valuable tracer in
hydrogeology.[5][6]

Therefore, these application notes and protocols will focus on the established methods
involving Chlorine-36 for groundwater dating studies, providing researchers, scientists, and
drug development professionals with a comprehensive guide to its application.

Application Notes: Chlorine-36 in Groundwater
Dating

Chlorine-36 is a cosmogenic nuclide produced in the atmosphere by the spallation of argon
from cosmic rays.[4][5] It is also produced in the subsurface through neutron activation of
Chlorine-35.[6][7] As a conservative tracer, 3*Cl moves with groundwater with minimal
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interaction with the aquifer matrix, making it an excellent tool for dating and tracing water

masses.[4]

Key Applications:

Dating Old Groundwater: The long half-life of 3¢Cl allows for the dating of groundwater on
timescales ranging from approximately 100,000 to 1 million years.[4]

« |dentifying Modern Water Intrusion: Elevated levels of 3¢Cl, resulting from the atmospheric
testing of nuclear weapons between 1952 and 1958, can be used as a marker to identify the
presence of modern (post-1950s) water in groundwater systems.[3]

e Tracing Groundwater Flow and Mixing: Variations in 3¢Cl concentrations can help delineate
different groundwater bodies, identify mixing zones, and understand subsurface flow paths.

[3]

o Assessing Aquifer Recharge and Residence Time: By measuring the decay of cosmogenic
36Cl, researchers can estimate the time elapsed since the water was last in contact with the
atmosphere, providing insights into recharge rates and aquifer residence times.[3][4]

Quantitative Data Summary

The following table summarizes key quantitative data for Chlorine-36 relevant to groundwater

dating studies.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://inis.iaea.org/records/vr5d3-e7q24
https://inis.iaea.org/records/vr5d3-e7q24
https://inis.iaea.org/records/kw4n1-nt194/files/46095018.pdf
https://inis.iaea.org/records/kw4n1-nt194/files/46095018.pdf
https://inis.iaea.org/records/kw4n1-nt194/files/46095018.pdf
https://inis.iaea.org/records/vr5d3-e7q24
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Value

Reference

Half-life (T¥2)

301,000 years

[5][6]

Decay Mode

Beta decay to Argon-36 and

electron capture to Sulfur-36

[6]

Natural Atmospheric 3¢CI/ClI
Ratio

Approximately (7—10) x 1013

[6]

Typical Groundwater 36CI/Cl
Ratios

Varies significantly based on

age and origin

[5]

Measurement Technique

Accelerator Mass
Spectrometry (AMS)

[8]

Experimental Protocols

Sample Collection

Proper sample collection is critical to avoid contamination and ensure the integrity of the 3¢Cl

analysis.

Materials:

« High-density polyethylene (HDPE) or glass sample bottles (pre-cleaned)

 Bailer, pump, or other appropriate groundwater sampling device

o Field parameter measurement instruments (pH, conductivity, temperature)

» Deionized water for rinsing

e Gloves

Protocol:

o Purge the well of stagnant water until field parameters (pH, conductivity, and temperature)

stabilize. This ensures that the collected sample is representative of the aquifer water.
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» Rinse the sample bottles three times with the groundwater to be sampled.

o Collect the groundwater sample, ensuring no air bubbles are trapped in the bottle.
« Fill the bottle to the top to minimize headspace.

o Cap the bottle tightly.

o Label the bottle clearly with the sample ID, date, time, and location.

o Store the samples in a cool, dark place until they can be transported to the laboratory.

Sample Preparation for *°Cl Analysis

This protocol outlines the steps for preparing a water sample for 3°Cl analysis by Accelerator
Mass Spectrometry (AMS).

Materials:

Silver nitrate (AgNO3) solution

Nitric acid (HNO3)

Beakers and other laboratory glassware

Centrifuge

Drying oven or furnace

Protocol:

Filter the groundwater sample to remove any suspended solids.

Acidify the sample with nitric acid to a pH of approximately 2.

Add silver nitrate solution to the water sample to precipitate the chloride as silver chloride
(AgCl).

Allow the AgCI precipitate to settle.
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Separate the AgCI precipitate from the supernatant by decantation or centrifugation.

Wash the AgCI precipitate with deionized water to remove any co-precipitated salts.

Dry the AgCl precipitate in an oven at a low temperature.

The dried AgCl is then pressed into a target holder for analysis by AMS.

Data Interpretation

The measured 3¢CI/Cl ratio is used to calculate the age of the groundwater using the following
radioactive decay equation:

N(t) = No * e7(-M\Y)

Where:

N(t) is the measured 3°CI/Cl ratio in the sample.

No is the initial 3ClI/Cl ratio at the time of recharge.

A is the decay constant of 36Cl (In(2)/T%%).

tis the age of the groundwater.

Determining the initial ratio (No) is a critical and often challenging step. It can be estimated from
modern precipitation in the recharge area, from very young groundwater samples, or through
modeling of subsurface production.

Visualizations
Logical Workflow for Chlorine-36 Groundwater Dating
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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